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Compound of Interest

Compound Name: Glycerine trioleate

Cat. No.: B8006616

This guide provides essential safety and logistical information for the proper disposal of
glycerine trioleate, also known as glyceryl trioleate or triolein. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe and
compliant handling of this chemical waste.

Immediate Safety and Handling Precautions

While glycerine trioleate is generally not classified as a hazardous substance, it is crucial to
handle it with care to minimize risks.[1][2] It may cause mild skin or eye irritation upon direct
contact.[3][4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles and chemical-resistant gloves, when handling glycerine trioleate waste.

[5]

» Spill Management: In case of a spill, absorb the liquid with an inert material such as
vermiculite, sand, or earth.[3] Once absorbed, place the material into a suitable, labeled
container for disposal. Be aware that rags or absorbent materials soaked with glycerine
trioleate may be prone to auto-oxidation and could spontaneously ignite if piled together;
they should be immersed in water or spread out to dry in a safe location.[4]

o First Aid:

o Eyes: If contact occurs, flush the eyes with plenty of water for at least 15 minutes.[3]
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o Skin: Wash the affected area with soap and running water.[4]
o Ingestion: Rinse the mouth with water and seek medical attention if symptoms occur.[5]

o Inhalation: Move to an area with fresh air.[5]

Logistical Information: Storage and Segregation

Proper storage of glycerine trioleate waste is essential to maintain a safe laboratory
environment and ensure regulatory compliance.

» Containers: Use chemically compatible, leak-proof containers with secure lids.[6][7] The
original container is often a suitable choice, provided it is in good condition.[8]

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" (if applicable
based on contamination) and the full chemical name, "Glycerine Trioleate".[9]

» Storage Location: Store waste in a designated Satellite Accumulation Area (SAA), which
should be at or near the point of generation.[3][9]

e Segregation: Store glycerine trioleate waste away from incompatible materials, particularly
strong oxidizing agents like nitrates or chlorine bleaches, to prevent potentially hazardous
reactions.[4][5]

Step-by-Step Disposal Procedures

The appropriate disposal route for glycerine trioleate depends on its purity and any potential
contamination.

Step 1: Waste Characterization

o Assess Contamination: Determine if the glycerine trioleate waste has been contaminated
with other substances. Pure, uncontaminated glycerine trioleate is not typically considered
hazardous waste.[1][2] However, if it is mixed with hazardous materials (e.g., flammable
solvents, toxic metals, or corrosive substances), it must be treated as hazardous waste.[6]

» Consult Safety Data Sheet (SDS): Review the SDS for glycerine trioleate and any
contaminants to understand the specific hazards.[6]
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Step 2: Selecting the Disposal Pathway
e Uncontaminated Glycerine Trioleate:

o Recycling/Reuse: If the material is unused or uncontaminated, consider recycling or
reclamation options.[4] Consult the manufacturer for potential recycling programs.[4]

o Non-Hazardous Waste Stream: If recycling is not feasible, and local regulations permit,
uncontaminated glycerine trioleate may be disposed of as non-hazardous industrial
waste. Always confirm this with your institution's Environmental Health and Safety (EH&S)
office and local waste management authority.[4][10]

o Contaminated Glycerine Trioleate:

o Hazardous Waste: If the glycerine trioleate is mixed with hazardous chemicals, it must
be disposed of as hazardous waste.

o Containerization: Ensure the waste is in a properly labeled and sealed container as
described in the storage section.

o Professional Disposal: Arrange for pickup by your institution's EH&S department or a
licensed chemical waste disposal contractor.[9] Do not discharge to sewer systems or
dispose of in regular trash.[10][11]

Step 3: Documentation and Record-Keeping

e Maintain accurate records of the waste generated, including its composition and volume.
This documentation is often required for regulatory compliance.[7]

Quantitative Data Summary

The following table summarizes key data for glycerine trioleate.
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Property Value Source(s)
Chemical Formula C57H10406 [1]

CAS Number 122-32-7 [1]
Physical State Liquid [11[3]

Clear, colorless to yellowish

Appearance o [l][3]
liquid
Odor Odorless [1]
. . 235 - 240 °C (455 - 464 °F) @
Boiling Point [1]
18 mmHg
Specific Gravity 0.913 g/cm? [1]

Chemical Stability

Stable under normal conditions

[3](5]

Hazard Classification

Not classified as hazardous by
OSHA (29 CFR 1910.1200) or
GHS

[1]2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

glycerine trioleate waste.
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Glycerine Trioleate Disposal Workflow
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Caption: Decision workflow for glycerine trioleate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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